Cas no 2679920-46-6 (rac-(2R,5R)-5-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid)

• Product Name: rac-(2R,5R)-5-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid
• CAS No: 2679920-46-6
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 5652258
• PubChem ID: 165919378
• Update Time: 2025-05-23

rac-(2R,5R)-5-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679920-46-6
• EN300-28273237
• rac-(2R,5R)-5-methyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
• rac-(2R,5R)-5-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C10H15NO4/c1-3-6-15-10(14)11-7(2)4-5-8(11)9(12)13/h3,7-8H,1,4-6H2,2H3,(H,12,13)/t7-,8-/m1/s1
• InChI Key： GBBFRMVGMSSZOH-HTQZYQBOSA-N
• SMILES： O(CC=C)C(N1[C@@H](C(=O)O)CC[C@H]1C)=O

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(2R,5R)-5-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid

Rac-(2R,5R)-5-Methyl-1-(Prop-2-En-1-Yloxy)Carbonylpyrrolidine-2-Carboxylic Acid: A Comprehensive Overview

The compound rac-(2R,5R)-5-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid, identified by the CAS number 2679920-46-6, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatility in organic synthesis and their role as intermediates in the production of pharmaceuticals, agrochemicals, and industrial materials.

The structure of rac-(2R,5R)-5-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid is characterized by a pyrrolidine ring system with specific stereochemistry at the 2R and 5R positions. The presence of a methyl group at the 5-position and a propenoyloxy group attached to the carbonyl at position 1 adds complexity to its molecular architecture. This configuration not only influences the physical properties of the compound but also plays a crucial role in its reactivity and biological activity.

Recent studies have highlighted the potential of this compound in drug discovery. Its unique stereochemistry makes it an attractive candidate for exploring enantioselective reactions, which are critical in the development of chiral pharmaceuticals. Researchers have reported that rac-(2R,5R)-5-methyl derivatives exhibit promising activity in inhibiting certain enzymes associated with neurodegenerative diseases. These findings underscore the importance of stereochemical control in medicinal chemistry.

In addition to its pharmacological applications, rac-(2R,5R)-5-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid has shown potential in agricultural chemistry. Its ability to act as a plant growth regulator has been explored in recent experiments. By modulating plant hormone pathways, this compound could offer a sustainable solution for enhancing crop yields and improving stress tolerance in plants.

The synthesis of this compound involves a multi-step process that combines principles from both organic and stereochemical synthesis. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the introduction of stereochemistry via asymmetric induction techniques. Recent advancements in catalytic asymmetric synthesis have made it possible to produce this compound with high enantiomeric excess, which is essential for its application in chiral resolution studies.

From an environmental perspective, rac-(2R,5R)-5-methyl derivatives have been studied for their biodegradability and eco-friendly properties. Researchers have found that under specific conditions, these compounds can undergo enzymatic degradation without releasing harmful byproducts. This characteristic makes them suitable candidates for green chemistry initiatives aimed at reducing environmental impact.

In conclusion, rac-(2R,5R)-5-methyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure, coupled with its stereochemical properties, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing modern chemical science.